Cas no 349553-97-5 (7β-Hydroxy Cholesterol-d7)

• Product Name: 7β-Hydroxy Cholesterol-d7
• CAS No: 349553-97-5
• MF: C₂₇H₄₆O₂
• MW: 409.696080684662
• CID: 825622
• PubChem ID: 3247057
• Update Time: 2025-08-04

7β-Hydroxy Cholesterol-d7 Chemical and Physical Properties

Names and Identifiers

• 7β-Hydroxy Cholesterol-d7
• cholest-5-en-3ß,7ß-diol-d7
• cholest-5-en-3?,7?-diol-d7
• 7BETA-HYDROXYCHOLESTEROL-25,26,26,26,27,27,27-D7
• 5-Cholestene-3,7-diol-d7
• 7-Hydroxy Cholesterol-d7
• 7-Hydroxycholest-5-en-3-ol-d7
• Cholest-5-ene-3,7-diol-d7
• cholest-5-ene-3b,7b-diol(d7)
• MS-27056
• CS-0202334
• HY-113341S
• cholest-5-en-3beta,7beta-diol(d7)
• DA-70337
• PD080523
• 7ss-Hydroxycholesterol-d7
• 7?-Hydroxycholesterol-d7
• Cholest-5-ene-25,26,26,26,27,27,27-d7-3,7-diol, (3ss,7ss)-; (3ss,7ss)-Cholest-5-ene-25,26,26,26,27,27,27-d7-3,7-diol; 7ss-Hydroxycholesterol-25,26,26,26,27,27,27-D7; (3ss,7ss)-Cholest-5-ene-3,7-diol-d7; 7ss-Hydroxycholesterol-d7
• 7beta-hydroxy-cholesterol(d7)
• SCHEMBL26642237
• 349553-97-5
• F90993
• LMST01010008
• (3S,7R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• 7beta-hydroxycholesterol-d7

• MDL： MFCD01317397
• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-25,28-29H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,24+,25+,26+,27-/m1/s1/i1D3,2D3,17D
• InChI Key： OYXZMSRRJOYLLO-SVAMASIOSA-N
• SMILES： O[C@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 395.37800
• Monoisotopic Mass: 409.393717927g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 174-178?C
• Boiling Point: 515.3±38.0 °C at 760 mmHg
• Flash Point: 214.7±21.4 °C
• PSA: 40.46000
• LogP: 5.96940
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

7β-Hydroxy Cholesterol-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on 7β-Hydroxy Cholesterol-d7

7β-Hydroxy Cholesterol-d7: A Comprehensive Overview

7β-Hydroxy Cholesterol-d7 (CAS No. 349553-97-5) is a specialized derivative of cholesterol, a sterol molecule that plays a critical role in various biological processes. This compound is distinguished by the presence of a hydroxyl group at the β-position of the seventh carbon in the steroid nucleus, along with seven deuterium atoms incorporated into its structure. The introduction of deuterium atoms, often referred to as "deuterated," is a common practice in chemical research to study molecular behavior, stability, and interactions under various conditions.

The synthesis of 7β-Hydroxy Cholesterol-d7 involves advanced organic chemistry techniques, including deuterium labeling, which enhances its utility in experimental studies. Deuterated compounds are particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, where they help researchers distinguish between different isotopic forms of molecules. This makes 7β-Hydroxy Cholesterol-d7 an essential tool in lipid metabolism studies, drug development, and structural biology research.

Recent advancements in lipidomics have highlighted the importance of understanding the roles of hydroxysterols like 7β-Hydroxy Cholesterol-d7 in cellular signaling and disease pathogenesis. For instance, studies have shown that hydroxysterols can act as precursors to bile acids and play a role in cholesterol homeostasis. The deuterated form of this compound allows researchers to track its metabolic pathways with greater precision, providing insights into how it interacts with cellular receptors and enzymes.

In the context of cardiovascular research, 7β-Hydroxy Cholesterol-d7 has been utilized to investigate the mechanisms underlying cholesterol transport and deposition in arterial walls. By incorporating deuterium into the molecule, scientists can monitor its fate in vivo using stable isotope labeling techniques. This has led to a better understanding of how hydroxysterols contribute to foam cell formation and atherosclerosis progression.

Beyond its role in basic research, 7β-Hydroxy Cholesterol-d7 has applications in pharmaceutical development. For example, it can serve as a reference standard for quality control in assays measuring hydroxysterol levels in biological samples. Additionally, its use in drug discovery efforts has been documented, particularly in the identification of compounds that modulate cholesterol biosynthesis or catabolism.

From an analytical chemistry perspective, 7β-Hydroxy Cholesterol-d7 is often employed as an internal standard in mass spectrometry-based assays. Its isotopic composition allows for accurate quantification of endogenous hydroxysterols in complex biological matrices such as plasma or tissue extracts. This has been instrumental in advancing our understanding of sterol metabolism under physiological and pathological conditions.

In summary, 7β-Hydroxy Cholesterol-d7 (CAS No. 349553-97-5) is a valuable compound for researchers studying lipid metabolism, cardiovascular diseases, and drug development. Its unique chemical properties and isotopic labeling make it an indispensable tool for advancing our knowledge of sterol biology and its implications for human health.